Cas no 88133-40-8 (Benzene, [(3,3-diethoxybutyl)sulfonyl]-)

• Product Name: Benzene, [(3,3-diethoxybutyl)sulfonyl]-
• CAS No: 88133-40-8
• MF: C₁₄H₂₂O₄S
• MW: 286.387083530426
• CID: 643903
• PubChem ID: 71410622
• Update Time: 2025-04-19

Benzene, [(3,3-diethoxybutyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(3,3-diethoxybutyl)sulfonyl]-
• 3,3-diethoxybutylsulfonylbenzene
• DTXSID40830287
• 88133-40-8
• (3,3-Diethoxybutane-1-sulfonyl)benzene

• Inchi： 1S/C14H22O4S/c1-4-17-14(3,18-5-2)11-12-19(15,16)13-9-7-6-8-10-13/h6-10H,4-5,11-12H2,1-3H3
• InChI Key： AQGHFNFBQWRBIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(C)(OCC)OCC)(=O)=O

Computed Properties

• Exact Mass: 286.12388035g/mol
• Monoisotopic Mass: 286.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų